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Compound of Interest

Compound Name: DDAO phosphate (diammonium)

Cat. No.: B12372543

Get Quote

Abstract & Introduction
This guide provides a rigorous protocol for preparing a stable 10 mM stock solution of DDAO

phosphate in anhydrous dimethyl sulfoxide (DMSO).

DDAO phosphate (9H-(1,3-dichloro-9,9-dimethylacridin-2-one-7-yl) phosphate) is a premium

fluorogenic substrate used primarily for the detection of phosphatase activity, including

Secreted Alkaline Phosphatase (SEAP) and Protein Phosphatase 2A (PP2A). Unlike traditional

substrates like MUP or pNPP, DDAO phosphate yields a hydrolysis product (DDAO) with near-

infrared (NIR) fluorescence (Ex/Em: ~646/659 nm).[1]

Why DDAO Phosphate?
Large Stokes Shift: The substrate absorbs at ~477 nm, while the product emits at ~659 nm.

This >180 nm shift virtually eliminates background interference from the substrate itself.

Low Autofluorescence: Emission in the red/NIR region bypasses the blue/green

autofluorescence common in biological samples and drug compounds.

High Sensitivity: Suitable for continuous kinetic assays and miniaturized HTS formats.
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Scientific Rationale & Material Properties[2][3][4]
Chemical Mechanism
The non-fluorescent DDAO phosphate ester is hydrolyzed by phosphatases to release the

highly fluorescent DDAO anion and inorganic phosphate.
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Figure 1: Enzymatic hydrolysis mechanism of DDAO phosphate.

Critical Solvent Choice: Anhydrous DMSO
While DDAO phosphate is soluble in water, anhydrous DMSO is the superior solvent for stock

solutions for two reasons:

Hydrolytic Stability: Phosphate esters are prone to spontaneous non-enzymatic hydrolysis in

aqueous solutions over time. Anhydrous DMSO minimizes this background degradation.

Microbial Inhibition: DMSO prevents bacterial growth that can introduce contaminating

phosphatases.

Key Physical Properties
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Property Value Notes

MW (Diammonium Salt) 422.20 g/mol
Check vial label; free acid is

~388.1 g/mol

Solubility Soluble in DMSO, DMF, Water
Stock >10 mM possible in

DMSO

Appearance Yellow to Orange Solid Light sensitive

Excitation (Product) 646 nm
Compatible with He-Ne lasers

(633 nm)

Emission (Product) 659 nm Far-red/NIR detection

Preparation Protocol: 10 mM Stock Solution
Materials Required[5][6]

DDAO Phosphate (Diammonium Salt): 5 mg vial (Example).

Solvent: Anhydrous DMSO (Dimethyl sulfoxide), ≥99.9%, stored over molecular sieves.

Container: Amber glass vial or light-proof polypropylene tube.

Equipment: Vortex mixer, benchtop centrifuge.

Calculation Table
Target Concentration: 10 mM

Mass of DDAO Phosphate (MW 422.[1][2]
[3][4]2)

Volume of DMSO Required

1 mg 237 µL

5 mg 1.18 mL

10 mg 2.37 mL

25 mg 5.92 mL
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Pro-Tip: Always weigh the solid if the vial content is not pre-weighed by the manufacturer. If the

vial contains a nominal "5 mg," do not assume it is exactly 5.00 mg. For highest accuracy,

dissolve the entire contents of the vial by adding a calculated volume of DMSO based on the

specific net weight listed on the CoA, or weigh the powder into a tared vessel.

Step-by-Step Workflow
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Figure 2: Protocol workflow for preparing and storing DDAO phosphate stock.[5][6]

Detailed Steps:
Equilibration: Remove the DDAO phosphate vial from the freezer and let it warm to room

temperature (~20 mins) before opening. This prevents atmospheric moisture from

condensing on the hygroscopic powder.
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Dissolution:

Add the calculated volume of Anhydrous DMSO directly to the vial.

Example: For 5 mg (MW 422.2), add 1.18 mL of DMSO.

Vortex vigorously for 30–60 seconds.

Note: If particles persist, sonicate briefly (10-15 seconds) in a water bath sonicator.

Aliquoting: Immediately dispense the stock solution into small, single-use aliquots (e.g., 50–

100 µL) in light-protective (amber or black) microtubes.

Why? DDAO phosphate is sensitive to freeze-thaw cycles. Single-use aliquots ensure

integrity.

Storage: Store aliquots at -20°C. The stock is stable for at least 6 months under these

conditions.

Quality Control & Validation
Before running a high-value screen, validate your stock solution.

Absorbance Check
Dilute the stock 1:100 in pH 7.0 buffer (e.g., 100 µM final). Measure absorbance at 477 nm.

Pass Criteria: The solution should be clear and yellow/orange.

Fail Criteria: Visible precipitate or unexpectedly high absorbance at 650 nm (indicating

premature hydrolysis to DDAO product).

Functional Test (SEAP Assay Example)
Dilute stock to 10 µM working concentration in assay buffer (e.g., 20 mM HEPES, pH 7.4).

Add to positive control (SEAP enzyme) and negative control (buffer only).

Incubate at 37°C for 30 mins.
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Expectation:

Positive Control: Strong Red Fluorescence (Ex 640 / Em 660).

Negative Control: Low/Negligible Fluorescence.

Troubleshooting Guide
Issue Probable Cause Solution

High Background

Fluorescence

Spontaneous hydrolysis (Stock

degraded)

Use fresh aliquots; ensure

stock was stored in anhydrous

DMSO.

Precipitation upon Dilution
Concentration too high for

aqueous buffer

Dilute stock further (e.g., to 10

µM) or add trace surfactant

(0.01% Tween-20).

Low Signal Wrong Filter Set
Ensure Ex/Em filters match

646/659 nm (Cy5-like settings).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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